Cas no 3261-89-0 ( )

  structure
  structure
Product Name: 
CAS No:3261-89-0
MF:C17H15NO2
MW:265.306504487991
CID:917111
PubChem ID:346847
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methoxyphenyl)-4-oxo-4-phenylbutanenitrile
    • (+-)-4-Oxo-4-phenyl-2-(4-methoxy-phenyl)-buttersaeure-nitril
    • (phenyl)-[2-(4-methoxyphenyl)-2-cyanoethyl]-ketone
    • 2-(4-Methoxy-phenyl)-3-benzoyl-propionitril
    • 2-(4-Methoxy-phenyl)-4-oxo-4-phenyl-butyronitril
    • 2-(4-methoxy-phenyl)-4-oxo-4-phenyl-butyronitrile
    • AC1L85X7
    • NSC405178
    • SureCN6204424
    • DTXSID40323922
    • DB-291879
    • 2-(4-methoxyphenyl)-4-phenyl-4-oxobutyronitrile
    • 3261-89-0
    • NSC-405178
    • SCHEMBL6204424
    • NSC 405178
    •  
    • Inchi: 1S/C17H15NO2/c1-20-16-9-7-13(8-10-16)15(12-18)11-17(19)14-5-3-2-4-6-14/h2-10,15H,11H2,1H3
    • InChI Key: IVFDCPLFZOXQFJ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)CC(C#N)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 265.11035
  • Monoisotopic Mass: 265.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • Density: 1.139
  • Boiling Point: 465.3°C at 760 mmHg
  • Flash Point: 202.7°C
  • Refractive Index: 1.572
  • PSA: 50.09
  • LogP: 3.57538
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